2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(1,3-dioxo-2-phenylisoindol-5-yl)acetamide
• InChI: InChI=1S/C24H15N3O5/c28-20(13-26-21(29)16-8-4-5-9-17(16)22(26)30)25-14-10-11-18-19(12-14)24(32)27(23(18)31)15-6-2-1-3-7-15/h1-12H,13H2,(H,25,28)
• InChI Key: VQNKYAMNUJVBJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)CN4C(=O)C5=CC=CC=C5C4=O
• Molecular Formula: C24H15N3O5
• Molecular Weight: 425.4 g/mol

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-5-yl)acetamide is a useful research compound. Its molecular formula is C24H15N3O5 and its molecular weight is 425.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 425.10117059 g/mol and the complexity rating of the compound is 812. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Green Synthesis of Analgesics

A green approach for the synthesis of potential analgesic and antipyretic compounds was developed using derivatives of this compound. This environmentally friendly synthesis provides an alternative route for creating analgesic compounds (Reddy, Venkata, Reddy, & Dubey, 2014).

Anticancer Drug Synthesis

The compound has been used in the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which shows potential as an anticancer drug. The structural and molecular docking analysis of this compound targets the VEGFr receptor, indicating its utility in cancer research (Sharma et al., 2018).

Novel Water-Soluble Derivative for Pain Relief

Research has also focused on creating a water-soluble derivative of this compound as a potential analgesic agent. This development indicates its application in creating more effective and easily administrable pain relief drugs (Reddy, Kumari, & Dubey, 2013).

Synthesis of Novel Heterocyclic Compounds

The compound has been used in synthesizing novel heterocyclic compounds like α-(acyloxy)-α-(quinolin-4-yl)acetamides. These compounds, synthesized via a three-component reaction, have potential applications in various fields of chemistry (Taran, Ramazani, Joo, Ślepokura, & Lis, 2014).

Hydrogen Bonding in Pharmaceuticals

A study on hydrogen, stacking, and halogen bonding in derivatives of this compound reveals important insights into molecular interactions that are crucial in the development of pharmaceuticals (Gouda et al., 2022).

Anti-inflammatory Applications

The compound has been synthesized and evaluated for its anti-inflammatory properties, indicating its potential application in treating inflammation-related conditions (Nikalje, Hirani, & Nawle, 2015).